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A Comparative Guide to NIH Grant Success
Rates

For researchers, scientists, and drug development professionals navigating the competitive
landscape of NIH funding, understanding the success rates of different grant mechanisms is
crucial for strategic career planning and proposal submission. This guide provides an objective
comparison of the success rates of prominent NIH grant mechanisms, supported by recent
data, and outlines the methodology behind these figures.

Understanding NIH Success Rates

The NIH calculates success rates as the percentage of reviewed grant applications that receive
funding in a given fiscal year.[1][2][3] This calculation includes applications that are peer-
reviewed and either scored or unscored. The success rate is determined by dividing the
number of competing applications funded by the sum of the total number of competing
applications reviewed and any funded carryovers from previous years.[1][2] It's important to
note that applications with one or more amendments in the same fiscal year are counted only
once.[1]

The funding decisions are ultimately made by the Directors of the NIH Institutes and Centers
(ICs), who consider the peer review outcomes, strategic priorities of the IC, and the overall
budget.[4]
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Success Rates by Grant Mechanism: A Comparative
Analysis

The following table summarizes the success rates for several key NIH grant mechanisms
based on the most recently available data. These rates can fluctuate annually based on the
number of applications and the NIH budget.
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Number of
Grant o . o Number of Success
. Description  Fiscal Year Application
Mechanism . Awards Rate (%)
s Reviewed

The oldest
and most
prestigious
grant
mechanism,
providing

support for
RO1 PP

(Research

mature

research 2023 33,027 6,948 21.0%
projects. Can

be

investigator-

Project
Grant)

initiated or in
response to a
specific
funding
opportunity.

R21 Supports 2023 11,577 1,847 15.9%
(Exploratory/ exploratory

Development  and

al Research development

Grant) al research
projects by
providing

support for
the early and
conceptual
stages of a
project.
These grants
are typically
for a shorter

duration and
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smaller
budget than
RO1s.

A two-phased
award to
facilitate a
timely
transition of

outstanding

K99/R00 postdoctoral
(NIH Pathway researchers
to from 2023 1,189 355 29.9%
Independenc mentored
e Award) research
positions to
independent,

tenure-track
or equivalent
faculty

positions.

Data sourced from the NIH Data Book.

K99/R00 Success Rates by NIH Institute (Fiscal Year
2023)

Success rates for the K99/R00 award can vary significantly between different NIH Institutes
and Centers, reflecting their specific research priorities and budgets.
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NIH Institute/Center
(1C)

Number of
Applications
Reviewed

Number of
Applications
Awarded

Success Rate (%)

National Cancer
Institute (NCI)

277

45

16.2%

National Heart, Lung,
and Blood Institute
(NHLBI)

167

47

28.1%

National Institute of
Dental and
Craniofacial Research
(NIDCR)

27

33.3%

National Institute of
Diabetes and
Digestive and Kidney
Diseases (NIDDK)

68

14

20.6%

National Institute of
Neurological
Disorders and Stroke
(NINDS)

166

35

21.1%

National Institute of
Allergy and Infectious
Diseases (NIAID)

97

13

13.4%

National Eye Institute
(NEI)

Not specified

Not specified

43.6%

National Institute of
Environmental Health
Sciences (NIEHS)

Not specified

Not specified

26.2%

National Institute of
Arthritis and

Musculoskeletal and

Not specified

Not specified

45.8%
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Skin Diseases
(NIAMS)

National Institute on

Not specified Not specified 23.4%
Drug Abuse (NIDA)

National Institute on
Alcohol Abuse and Not specified Not specified 60.0%
Alcoholism (NIAAA)

National Institute of

Biomedical Imaging

] ) i Not specified Not specified 46.7%
and Bioengineering
(NIBIB)
National Center for
Complementary and - B
Not specified Not specified 16.7%

Integrative Health
(NCCIH)

Data sourced from a report by the Gulf Coast Consortia, referencing the NIH Reporter.[5]

Experimental Protocols: Calculation of Success
Rates

The methodology for calculating NIH grant success rates is a standardized process:

o Application Pool: The process begins with the total number of competing grant applications
that undergo peer review by an Initial Review Group within a fiscal year.[1][2] This includes
both new and revised applications.

o Exclusions: Applications that are withdrawn by the applicant before review or are
administratively withdrawn by the NIH are not included in the calculation.[1][2]

e Funding Count: The number of applications that are awarded funding within that same fiscal
year is determined.
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o Carryovers: In some instances, applications reviewed in one fiscal year may be funded in the
subsequent fiscal year. These "funded carryovers" are included in the numerator (awards) of
the success rate calculation for the year they are funded.[1][2]

o Calculation: The success rate is calculated using the following formula:

Success Rate = (Number of Competing Applications Funded) / (Total Number of Competing
Applications Reviewed + Number of Funded Carryovers)

Visualizing the NIH Grant Process and Decision-
Making

To further aid in understanding the context of these success rates, the following diagrams
illustrate the typical NIH grant review process and a logical workflow for selecting an
appropriate grant mechanism.
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A flowchart of the NIH grant review process.
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A logical workflow for selecting an NIH grant mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b1207598?utm_src=pdf-body-img
https://www.benchchem.com/product/b1207598?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1207598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Validation & Comparative

Check Availability & Pricing

1. report.nih.gov [report.nih.gov]

2. report.nih.gov [report.nih.gov]

3. Success Rate, Percentile Ranks and Grant Budgets: Frequently Asked Questions |
National Institute of General Medical Sciences [nigms.nih.gov]

4. Funding Decisions | Grants & Funding [grants.nih.gov]

5. gulfcoastconsortia.org [gulfcoastconsortia.org]

To cite this document: BenchChem. [comparing the success rates of different NIH grant
mechanisms]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207598#comparing-the-success-rates-of-different-
nih-grant-mechanisms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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